Cas no 712262-13-0 (Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate)

Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate structure
712262-13-0 structure
Product Name:Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
CAS No:712262-13-0
MF:C8H11NO3S
MW:201.242841005325
CID:1020049
PubChem ID:45089570
Update Time:2023-08-02

Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid,5-amino-3-(methoxymethyl)-,methylester(9CI)
    • methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
    • 2-thiophenecarboxylic acid,5-amino-3-(methoxymethyl)-,methyl ester
    • Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
    • Inchi: 1S/C8H11NO3S/c1-11-4-5-3-6(9)13-7(5)8(10)12-2/h3H,4,9H2,1-2H3
    • InChI Key: POTSTZPYKIFMKY-UHFFFAOYSA-N
    • SMILES: S1C(=CC(COC)=C1C(=O)OC)N

Computed Properties

  • Exact Mass: 201.046
  • Monoisotopic Mass: 201.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.8

Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
712262-13-0 95.0%
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Enamine
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Enamine
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Enamine
EN300-1719173-10.0g
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1PlusChem
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